2-(4-Methoxynaphthalen-1-yl)ethan-1-amine hydrochloride

• IUPAC Name: 2-(4-methoxynaphthalen-1-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C13H15NO.ClH/c1-15-13-7-6-10(8-9-14)11-4-2-3-5-12(11)13;/h2-7H,8-9,14H2,1H3;1H
• InChI Key: QSZXSGNPUPVCAU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)CCN.Cl
• Molecular Formula: C13H16ClNO
• Molecular Weight: 237.72 g/mol
• CAS RN: 1049698-13-6

Description

2-(4-Methoxynaphthalen-1-yl)ethan-1-amine hydrochloride is a chemical compound with the CAS Number: 1049698-13-6. It has a molecular weight of 237.73. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The molecular structure of 2-(4-Methoxynaphthalen-1-yl)ethan-1-amine hydrochloride is characterized by a methoxy group (-OCH3) attached to a naphthalene ring, which is further connected to an ethan-1-amine group. This structure contributes to the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

2-(4-Methoxynaphthalen-1-yl)ethan-1-amine hydrochloride is a powder that is stored at room temperature. Its molecular weight is 237.73. More specific physical and chemical properties such as melting point, boiling point, solubility, and spectral data are not provided in the search results.

Scientific Research Applications

Environmental Estrogenic Activity

Methoxychlor, a chemical with structural similarities to the class of compounds including "2-(4-Methoxynaphthalen-1-yl)ethan-1-amine hydrochloride", demonstrates the potential environmental and biological impacts of such compounds. Methoxychlor, as an estrogenic environmental pollutant, highlights the importance of understanding the physiological and toxicological effects of related compounds on both human health and ecosystems. The study by Cummings (1997) discusses the metabolism of methoxychlor into its active estrogenic form and its implications for reproductive health, indicating the relevance of research into similar compounds for assessing environmental health risks Cummings, A. (1997). Methoxychlor as a model for environmental estrogens. Critical Reviews in Toxicology, 27(4), 367-379.

Bioactive Compound Synthesis

The rearrangement of beta-amino alcohols through aziridinium intermediates, as reviewed by Métro et al. (2010), offers a glimpse into the synthetic versatility of amino alcohols and their derivatives, including potentially "2-(4-Methoxynaphthalen-1-yl)ethan-1-amine hydrochloride". This synthetic route highlights the compound's relevance in creating various bioactive molecules, possibly including pharmaceuticals and agrochemicals Métro, T., Duthion, B., Gomez Pardo, D., & Cossy, J. (2010). Rearrangement of beta-amino alcohols via aziridiniums: a review. Chemical Society Reviews, 39(1), 89-102.

Novel Brominated Flame Retardants

Research on novel brominated flame retardants, including their occurrence in indoor environments, underscores the significance of studying the environmental persistence and health impacts of related chemical compounds. Zuiderveen, Slootweg, and de Boer (2020) emphasize the need for comprehensive research on the occurrence, toxicity, and environmental fate of such compounds, suggesting a parallel in the need for detailed study of "2-(4-Methoxynaphthalen-1-yl)ethan-1-amine hydrochloride" to assess its safety and environmental impact Zuiderveen, E. A., Slootweg, J., & de Boer, J. (2020). Novel brominated flame retardants - A review of their occurrence in indoor air, dust, consumer goods and food. Chemosphere, 255, 126816.

Safety and Hazards

This compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards. The associated hazard statements are H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.